Cas no 1995696-05-3 (1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde)

• Product Name: 1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde
• CAS No: 1995696-05-3
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5984791
• PubChem ID: 165588556
• Update Time: 2025-06-10

1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde
• 1995696-05-3
• 1-[(oxolan-3-yloxy)methyl]cyclobutane-1-carbaldehyde
• EN300-1620825

• Inchi： 1S/C10H16O3/c11-7-10(3-1-4-10)8-13-9-2-5-12-6-9/h7,9H,1-6,8H2
• InChI Key： CRLYBYCLDCJGHP-UHFFFAOYSA-N
• SMILES： O(C1COCC1)CC1(C=O)CCC1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde

Recent Advances in the Study of 1-(Oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde (CAS: 1995696-05-3)

The compound 1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde (CAS: 1995696-05-3) has recently emerged as a subject of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutane and tetrahydrofuran (oxolane) moieties, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

One of the key areas of research has been the synthesis of 1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a combination of ring-closing metathesis and selective oxidation to achieve the desired product. This advancement is particularly significant for pharmaceutical companies looking to incorporate this compound into their drug development pipelines.

In addition to its synthetic accessibility, the biological activity of 1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Further research has explored the structural-activity relationship (SAR) of 1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde. Modifications to the cyclobutane and oxolane rings have been shown to significantly influence its binding affinity and selectivity. Computational modeling and molecular docking studies have provided insights into the optimal configurations for enhancing its therapeutic efficacy. These insights are invaluable for medicinal chemists aiming to design next-generation derivatives with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on preclinical evaluations to assess its safety and efficacy in animal models. Collaborative efforts between academia and industry are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 1-(oxolan-3-yloxy)methylcyclobutane-1-carbaldehyde (CAS: 1995696-05-3) represents a promising candidate for drug development, with recent studies highlighting its synthetic feasibility and biological activity. Continued research into its mechanism of action and structural optimization will be crucial for unlocking its full therapeutic potential. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.